Cas no 114853-62-2 ((S)-1-(4-Chlorophenyl)propan-1-amine)

• Product Name: (S)-1-(4-Chlorophenyl)propan-1-amine
• CAS No: 114853-62-2
• MF: C₉H₁₃Cl₂N
• MW: 206.112220525742
• MDL: MFCD06762016
• CID: 836496
• PubChem ID: 40985380
• Update Time: 2025-09-24

(S)-1-(4-Chlorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Chlorophenyl)propan-1-amine hydrochloride
• (S)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE-HCL
• Benzenemethanamine, 4-chloro-α-ethyl-, (αS)-
• 1310923-37-5
• (1S)-1-(4-chlorophenyl)propan-1-amine hydrochloride
• AKOS015923335
• 114853-62-2
• Y10292
• (1S)-1-(4-chlorophenyl)propan-1-amine;hydrochloride
• AS-71870
• (S)-1-(4-Chlorophenyl)propan-1-aminehydrochloride
• [(1S)-1-(4-chlorophenyl)propyl]amine hydrochloride
• CS-0196669
• A888591
• EN300-7421139
• (S)-1-(4-Chlorophenyl)propan-1-amine HCl
• AS-66229
• (S)-1-(4-CHLOROPHENYL)PROPAN-1-AMINE
• (1S)-1-(4-chlorophenyl)propan-1-amine
• MFCD06762016
• EN300-2965753
• (S)-1-(4-chloro-phenyl)-propylamine
• Benzenemethanamine, 4-chloro-alpha-ethyl-, (alphaS)-
• CS-0372165
• AKOS015841974
• s11131
• JAVXFKQNRRUYMG-VIFPVBQESA-N
• SCHEMBL1977034
• (S)-1-(4-Chlorophenyl)propan-1-amine

• MDL： MFCD06762016
• Inchi： 1S/C9H12ClN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1
• InChI Key： GGFMDYMEAQPNPZ-FVGYRXGTSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CC)N.Cl

Computed Properties

• Exact Mass: 205.0425048g/mol
• Monoisotopic Mass: 205.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines